Cas no 1521052-22-1 (3-(3-Bromo-2-fluorophenyl)butanoic acid)

• Product Name: 3-(3-Bromo-2-fluorophenyl)butanoic acid
• CAS No: 1521052-22-1
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 5753724
• PubChem ID: 83403085
• Update Time: 2023-11-14

3-(3-Bromo-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1521052-22-1
• EN300-1914118
• 3-(3-bromo-2-fluorophenyl)butanoic acid
• 3-(3-Bromo-2-fluorophenyl)butanoic acid

• Inchi： 1S/C10H10BrFO2/c1-6(5-9(13)14)7-3-2-4-8(11)10(7)12/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： TZZSBGOHBANVHO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C)CC(=O)O

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids